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Introduction

Arthrofactin is a highly effective cyclic lipopeptide biosurfactant produced by the bacterium
Pseudomonas sp. MIS38 (initially identified as Arthrobacter sp.).[1][2] It is recognized for its
exceptional ability to reduce the surface tension of water, making it a subject of significant
interest in various industrial and biotechnological applications.[1][3] This document provides a
detailed technical overview of the chemical structure of Arthrofactin, including its constituent
fatty acid and peptide moieties, its cyclic nature, and the experimental methodologies
employed for its structural determination.

Overall Chemical Structure

Arthrofactin is a cyclic lipoundecapeptide, which means its structure consists of a lipid portion
(a fatty acid) linked to a cyclic chain of eleven amino acids.[1] The molecule's amphiphilic
nature, with a hydrophobic fatty acid tail and a hydrophilic peptide head, is responsible for its
potent surfactant properties. The molecular formula of Arthrofactin is CeaH111N11020, and it
has a molecular weight of approximately 1354.6 g/mol .[4][5]

Detailed Structural Components

Fatty Acid Moiety

The lipid component of Arthrofactin has been identified as 3-hydroxydecanoic acid.[2][5] This
ten-carbon fatty acid is attached to the N-terminus of the peptide chain, providing the
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hydrophobic character essential for surface activity.

Peptide Moiety

The peptide portion of Arthrofactin is an undecapeptide, meaning it is composed of eleven
amino acids. The specific amino acid sequence and their stereoisomers (D or L configuration)
have been determined as:

3-hydroxydecanoyl-D-Leucyl-D-Asparagyl-D-Threonyl-D-Leucyl-D-Leucyl-D-Seryl-L-Leucyl-D-
Seryl-L-Isoleucyl-L-Isoleucyl-L-Asparagyl[2][6]

The first six amino acids in the sequence possess the D-configuration.[7] The overall amino
acid composition of Arthrofactin is Aspartic acid (or Asparagine), Threonine, Serine,
Isoleucine, and Leucine in a ratio of 2:1:2:2:4, respectively.[5]

Cyclic Nature: Lactone Ring Formation

A defining feature of Arthrofactin's structure is its cyclic nature. The peptide chain is not linear
but forms a ring through an ester bond. This intramolecular cyclization occurs between the
carboxyl group of the C-terminal L-Asparagine and the hydroxyl group of the D-Threonine
residue, forming a stable lactone ring.[1][5] This cyclic conformation is crucial for its biological
activity and surface properties.

Physicochemical Properties

The potent surfactant activity of Arthrofactin is quantified by its low critical micelle
concentration (CMC) and the minimum surface tension it can achieve.

Property Value

Molecular Formula Ce4H111N11020

Molecular Weight 1354.6 g/mol

Critical Micelle Conc. 1.0x 107> M (or 13.5 mg/L)
Minimum Surface Tension 24 mN/m

[L1[2][4][5]
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Experimental Protocols for Structural Elucidation

The determination of Arthrofactin's complex structure required a combination of several
analytical techniques:

e Amino Acid Analysis: The composition of the peptide chain was determined by hydrolyzing
the molecule with 6N HCI at 110°C for 24 hours, followed by analysis of the resulting amino
acids using an amino acid analyzer.[5]

e Mass Spectrometry (MS): Fast Atom Bombardment Mass Spectrometry (FAB-MS) was used
to determine the molecular mass of Arthrofactin, which was found to be 1354 Da.[5]
Collision-Induced Dissociation (CID) mass spectrometry was applied to the saponified
(linearized) form of the molecule to determine the amino acid sequence.[5]

o Fourier Transform Infrared (FT-IR) Spectroscopy: The presence of peptide bonds was
confirmed by characteristic absorption valleys at 1,540, 1,650, and 3,300 cm~1. The
presence of the lactone ring was suggested by absorption at 1,740 cm~?, while C-H
stretching modes indicated the aliphatic chain of the fatty acid.[5]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H-NMR was used to analyze the
structure of the fatty acid portion after hydrolysis from the peptide.[5]

Structural Visualization

The following diagram illustrates the chemical structure of Arthrofactin, detailing the
arrangement of the amino acids in the cyclic peptide and the attachment of the 3-
hydroxydecanoic acid tail.

Chemical Structure of Arthrofactin Cyclic Undecapeptide Ring

Fatty Acid Tail
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Chemical Structure of Arthrofactin

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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